Journal Name:IEEE Journal of Photovoltaics
Journal ISSN:2156-3381
IF:4.401
Journal Website:http://eds.ieee.org/jpv.html
Year of Origin:0
Publisher:IEEE Electron Devices Society
Number of Articles Per Year:257
Publishing Cycle:
OA or Not:Not
Foam: Imparting Structure to Heterogeneous Catalysis
IEEE Journal of Photovoltaics ( IF 4.401 ) Pub Date: 2022-09-26 , DOI: 10.1002/cben.202200007
Ceramic and metallic foams have been the subject of research for decades due to their unique and useful properties. The application of foam as a catalytic support is being explored especially for highly endo- or exothermic reactions due to better heat transfer. The most widely used catalyst preparation method by wash-coating for foam-based catalysts has several drawbacks. Novel preparation methods are reported in the literature. This article provides a critical review of applications of solid foam in heterogeneous catalysis and performance comparison with conventional catalysts, preparation techniques of foam-based catalysts and methods for performance modeling. The gaps in current research and recommendations to expand the use of foam-based catalysts to a wider class of reactions by applying innovative methods outlined in the literature are identified. Perspectives on expanding the modeling with solid foam-based catalysts are also presented.
Detail
Adsorption of Dyes from Wastewater: A Comprehensive Review
IEEE Journal of Photovoltaics ( IF 4.401 ) Pub Date: 2023-03-27 , DOI: 10.1002/cben.202200011
Because of their ubiquitous industrial usage, dyes are significant water pollutants. Adsorption is an effective method for eliminating colors from tainted water. In the twenty-first century, industrialization is growing at a dizzying rate. During this stage, more noble colors and dyes are used. These hues contribute to a wide range of contaminants, including water, soil, and air pollution. The objective of this report is just to discuss the chemical and bio-based adsorbents used to remove various types of industrial dyes. Several adsorption isotherm assumptions and mathematical formulations were investigated. The effect of a variety of factors on adsorption phenomena is addressed.
Detail
Ceramic Membranes for Citrus Fruit Juice Clarification: A Systematic Review
IEEE Journal of Photovoltaics ( IF 4.401 ) Pub Date: 2023-07-06 , DOI: 10.1002/cben.202200048
Membrane separation processes are becoming a significant part of fruit juice processing industries because of their excellent selectivity, absence of thermal and chemical treatments, and energy efficiency. Specifically, the applicability of ceramic membranes in citrus fruit juice clarification is more promising as they are highly stable in a corrosive environment and have a longer lifetime. However, ceramic membranes are costlier than polymeric membranes due to the high cost of raw materials. Therefore, numerous alternative low-cost precursors for making the ceramic membrane are being utilized. Accordingly, the current review is focused on the different low-cost raw materials and various fabrication methods to synthesize different ceramic membranes. Further, the ceramic membrane's application in fruit juice clarification is intensely discussed. In any membrane separation process, fouling is an unavoidable constraint. In the current review, various mechanisms involved in fouling are emphasized in detail. In addition, a variety of techniques to reduce fouling are extensively deliberated. Furthermore, ceramic membranes' challenges and future perspectives for further development are also systematically highlighted.
Detail
Innovative Approaches to Enhanced Enzymatic Microalgae-to Biodiesel Production
IEEE Journal of Photovoltaics ( IF 4.401 ) Pub Date: 2023-07-06 , DOI: 10.1002/cben.202300009
Despite the increasing interest in biodiesel production from microalgae, the high cost of multistage production processes still hinders its commercialization. The high oil productivity of microalgae and their ability to grow rapidly under harsh conditions and in saline water make them a favorable feedstock for biodiesel production. In this review, conventional methods of producing biodiesel from microalgae are thoroughly discussed and compared to state-of-the-art technologies. Considerable emphasis has been put on the adoption of biocatalysts as alternative greener and more effective catalysts. Challenges facing the biocatalytic process and innovative ways to overcome them are also presented. The main focus is on the in-situ biodiesel production processes, which are promising to pave the way for industrial application of microalgae-to-biodiesel process. The use of state-of the-art thermoresponsive switchable solvents, coupled with immobilized lipase, for simultaneous cell disruption, oil extraction-reaction, and product separation in one pot has shown to be highly favorable. Because enzymes are expensive, finding ways to enhance their stability and reusability for a greater number of cycles is essential for the process to be economically viable and competitive.
Detail
Antimicrobial Properties of Lauric Acid and Monolaurin in Virgin Coconut Oil: A Review
IEEE Journal of Photovoltaics ( IF 4.401 ) Pub Date: 2022-06-20 , DOI: 10.1002/cben.202100050
Virgin coconut oil is obtained by wet processing of coconut milk using fermentation, centrifugation, enzymatic extraction, and the microwave heating method. Presently, VCO has several positive effects and benefits to human health, hence, it is regularly consumed and widely known as a unique functional food. VCO contains lauric acid (45 to 52 %). By lipase in the digestive system, VCO can undergo a breakdown into lauric acid, 1-monolaurin, and 2-monolaurin. These components have both hydrophilic and lipophilic groups and are also recognized as excellent antimicrobial lipids. Furthermore, lauric acid and monolaurin can be used as antibacterial, antifungal, and antiviral with broad-spectrum inhibition. Lauric acid and monolaurin have a strong ability to destroy gram-positive bacteria, especially S. aureus, fungi such as C. Albicans, and viruses including vesicular stomatitis virus (VSV), herpes simplex virus (HSV), and visna virus (VV). Lauric acid and monolaurin interact with certain functional groups located in the cell membrane and can cause damage to the cell. In general, the potential of VCO as healthy food is contributed by lauric acid and monolaurin which are antimicrobial agents.
Detail
Assessment of Homogeneous and Heterogeneous Catalysts in Transesterification Reaction: A Mini Review
IEEE Journal of Photovoltaics ( IF 4.401 ) Pub Date: 2023-06-26 , DOI: 10.1002/cben.202200021
The utilization and production of biodiesel have seen a significant increase in recent years due to its numerous advantages over other biofuel products. Biodiesel can be produced through various methods, including transesterification, direct mixing, microemulsion, and pyrolysis. Among these, transesterification is the most commonly employed method and utilizes three types of catalysts: enzymatic, homogeneous, and heterogeneous. While enzymatic and homogeneous catalysts are effective, they also present drawbacks, such as costly purification steps and high water and oil consumption. Heterogeneous catalysts, on the other hand, are more favorable as they mitigate these negative aspects. Some challenges still exist with heterogeneous catalysts, but they can be overcome by manipulating their structure. The use of heterogeneous catalysts not only reduces the overall cost of the reaction but also renders the process more environmentally friendly. The present study provides a comprehensive overview of biodiesel, including its characteristics, production methods, and specifically, the use of heterogeneous catalysts and their supports in biodiesel production. In addition, it examines the impact of these catalysts on the production process and the parameters that affect the yield.
Detail
Is Electrocoagulation a Promising Technology for Algal Organic Matter Removal? Current Knowledge and Open Questions
IEEE Journal of Photovoltaics ( IF 4.401 ) Pub Date: 2023-03-06 , DOI: 10.1002/cben.202200049
Electrocoagulation (EC) is a practical alternative to chemical coagulation for the treatment of drinking water that contains various pollutants, including humic substances. Nevertheless, the performance of EC for removal of algal organic matter (AOM) is still largely unexplored. In this review, the properties of AOM, the principles of chemical coagulation and EC, and the current state of knowledge on the coagulation of AOM have been outlined. The limited available literature on the EC of AOM is critically reviewed and let conclude that this is a promising technology for AOM removal. However, the studies on EC are inconsistent in their approaches, and they lack thorough optimization of operating conditions (resultant pH, coagulant dosing) and reports of residual metal concentrations. Some of the identified needs for future research include the complete optimization of EC for AOM removal, its direct comparison with chemical coagulation, and EC testing for the elimination of mixtures of AOM, humic substances, and inorganic particles.
Detail
Control Strategies for Enhanced Biogas Production from Chicken Manure
IEEE Journal of Photovoltaics ( IF 4.401 ) Pub Date: 2023-06-06 , DOI: 10.1002/cben.202200057
The control strategies adopted in formulation and anaerobic digestion (AD) process of chicken manure (CM) for the control and enhancement of biogas production are reviewed. The existing limitations and future challenges in the production of biogas from AD of CM are briefly discussed. The control strategy adopted for formulation is pretreatment of CM (physical, chemical, biological, and thermal) while strategies for AD include selection of optimal parameters (pH, C/N ratio, organic loading rate (OLR), and temperature), co-AD with other substrates, and addition of supporting materials. The pretreatment of CM, selection of optimal parameters, Co-AD of CM with other substrates, and addition of supporting materials overall enhance biogas and methane production due to increase of hydrolysis and C/N and decrease of ammonia inhibition, CO2 and H2S contents. The implementation of developed control strategies in continuous plants, development of new strategies, and use of supporting materials in combinations of two or three for better performance are the future challenges in the AD of CM. The control strategies had a significant impact on the efficient use of CM and improved biogas and methane production.
Detail
A Study on AI-based Waste Management Strategies for the COVID-19 Pandemic
IEEE Journal of Photovoltaics ( IF 4.401 ) Pub Date: 2022-03-09 , DOI: 10.1002/cben.202100044
COVID-19 has swept across the globe and disrupted all vectors of social life. Every informed measure must be taken to stop its spread, bring down number of new infections and move to normalization of daily life. Contemporary research has not identified waste management as one of the critical transmission vectors for COVID-19 virus. However, most underdeveloped countries are facing problems in waste management processes due to the general inadequacy and inability of waste management. In that context, smart intervention will be needed to contain possibility of the COVID-19 spread due to inadequate waste management. This paper presents a comparative study of the artificial intelligence/machine learning based techniques, and potential applications in the COVID-19 waste management cycle (WMC). A general integrated solid waste management (ISWM) strategy is mapped for both short-term and long-term goals of COVID-19 WMC, making use of the techniques investigated. By aligning current health/waste-related guidelines from health organizations and governments worldwide and contemporary, relevant research in area, the challenge of COVID-19 waste management and, subsequently, slowing the pandemic down may be assisted.
Detail
Recent Advances in Detection and Removal of Heavy Metals from Contaminated Water
IEEE Journal of Photovoltaics ( IF 4.401 ) Pub Date: 2022-03-09 , DOI: 10.1002/cben.202100053
The water treatment process by removing heavy metals from polluted sources is explained in detail. Various detection and removal techniques and their modeling for heavy metal removal are reviewed. Detection of heavy metals is possible by several optical, spectroscopic and electrochemical methods. Due to their high efficiencies and accurate evaluation capabilities, several spectroscopic as well as other techniques like neutron activation analysis and X-ray fluorescence are discussed and found highly significant. Adsorption, photocatalysis, ion exchange, electrochemical methods, membrane filtration, chemical precipitation, and forward osmosis are the most frequently used techniques for heavy metal removal, being up to 100 % efficient to detect and remove heavy metal ions. The design, operation, and key features of all techniques are explained. The regeneration of used adsorbents, resins, and other materials to remove heavy metals is found as key step in the wastewater treatment process.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术2区 ENERGY & FUELS 能源与燃料3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
15.20 37 Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
https://mc.manuscriptcentral.com/jpv